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Compound of Interest

Compound Name: Sodium undecanoate

Cat. No.: B3044268 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Sodium undecanoate, the sodium salt of undecanoic acid, is a medium-chain fatty acid salt

that holds significant promise as a versatile excipient in pharmaceutical formulations. Its

amphiphilic nature allows it to act as a solubilizing agent, permeation enhancer, and stabilizer,

addressing key challenges in drug delivery, particularly for poorly soluble and poorly permeable

active pharmaceutical ingredients (APIs). These application notes provide a comprehensive

overview of the utility of sodium undecanoate, including its physicochemical properties,

mechanisms of action, and detailed protocols for its evaluation in preclinical formulation

development.

Physicochemical Properties
A thorough understanding of the physicochemical properties of sodium undecanoate is

essential for its effective application in pharmaceutical formulations.
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Property Value Reference

Chemical Formula C₁₁H₂₁NaO₂ [1]

Molecular Weight 208.27 g/mol [1]

Appearance White to off-white powder

Solubility Soluble in water

Critical Micelle Concentration

(CMC)

Not explicitly found for sodium

undecanoate. For the closely

related sodium decanoate

(C10), the CMC is ~25-30 mM.

It is anticipated that the CMC

of sodium undecanoate (C11)

would be slightly lower.

[2][3]

Applications in Pharmaceutical Formulations
Sodium undecanoate's primary applications in pharmaceutical formulations stem from its

ability to enhance the solubility and permeability of drugs.

Solubility Enhancement
For poorly water-soluble drugs, achieving an adequate concentration in the gastrointestinal

fluid is a prerequisite for absorption. Sodium undecanoate, as a surfactant, can increase the

solubility of hydrophobic drugs through micellar solubilization. Above its critical micelle

concentration (CMC), sodium undecanoate molecules self-assemble into micelles, creating a

hydrophobic core where poorly soluble drug molecules can partition, thereby increasing their

apparent solubility in the aqueous medium.

Mechanism of Micellar Solubilization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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